Cas no 360-43-0 (N,N''-ethane-1,2-diylbis(2,2,2-trifluoroacetamide))

• Product name: N,N''-ethane-1,2-diylbis(2,2,2-trifluoroacetamide)
• CAS No: 360-43-0
• MF: C₆H₆F₆N₂O₂
• MW: 252.114462375641
• MDL: MFCD00459135
• CID: 920946
• PubChem ID: 229756

N,N''-ethane-1,2-diylbis(2,2,2-trifluoroacetamide) Chemical and Physical Properties

Names and Identifiers

• N,N''-ethane-1,2-diylbis(2,2,2-trifluoroacetamide)
• 2,2,2-trifluoro-N-[2-[(2,2,2-trifluoroacetyl)amino]ethyl]acetamide
• 1,2-Bis-(2,2,2-trifluor-acetylamino)-aethan
• 1,2-bis-(2,2,2-trifluoro-acetylamino)-ethane
• AC1Q5PJX
• AR-1H6256
• N,N'-bis(trifluoroacetyl)ethylenediamine
• N,N'-ethane-1,2-diylbis(2,2,2-trifluoroacetamide)
• NSC23687
• STK467427
• SCHEMBL13861685
• MFCD00459135
• N,N'-1,2-Ethanediylbis(2,2,2-trifluoroacetamide)
• DTXSID80281971
• NSC-23687
• AKOS003244653
• N,N'-(Ethane-1,2-diyl)bis(2,2,2-trifluoroacetamide)
• 1,2-Ethandimine, N,N'-ditrifluoroacetyl-
• 2,2,2-trifluoro-N-{2-[(trifluoroacetyl)amino]ethyl}acetamide
• acetamide, n,n'-1,2-ethanediylbis[2,2,2-trifluoro-
• 360-43-0
• N,N'-di(trifluoroacetyl) ethylenediamine
• 2,2,2-Trifluoro-N-(2-[(trifluoroacetyl)amino]ethyl)acetamide #

• MDL： MFCD00459135
• Inchi： InChI=1S/C6H6F6N2O2/c7-5(8,9)3(15)13-1-2-14-4(16)6(10,11)12/h1-2H2,(H,13,15)(H,14,16)
• InChI Key： BSMXDULOVFUYER-UHFFFAOYSA-N
• SMILES： C(CNC(=O)C(F)(F)F)NC(=O)C(F)(F)F

Computed Properties

• Exact Mass: 252.03338
• Monoisotopic Mass: 252.033
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 58.2Ų

Experimental Properties

• Density: 1.463
• Boiling Point: 296.3°C at 760 mmHg
• Flash Point: 133°C
• Refractive Index: 1.359
• PSA: 58.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on N,N''-ethane-1,2-diylbis(2,2,2-trifluoroacetamide)

Comprehensive Overview of N,N''-ethane-1,2-diylbis(2,2,2-trifluoroacetamide) (CAS No. 360-43-0)

N,N''-ethane-1,2-diylbis(2,2,2-trifluoroacetamide), identified by its CAS No. 360-43-0, is a specialized organic compound gaining attention in advanced material science and pharmaceutical research. This fluorinated amide derivative is characterized by its unique molecular structure, featuring two trifluoroacetamide groups linked by an ethylene bridge. Its chemical properties, including high thermal stability and solubility in polar solvents, make it a subject of interest for researchers exploring novel applications in polymer modification and bioactive molecule design.

Recent trends in fluorinated compounds have surged due to their exceptional stability and resistance to degradation, aligning with the growing demand for sustainable materials. N,N''-ethane-1,2-diylbis(2,2,2-trifluoroacetamide) is often discussed in forums focusing on green chemistry and high-performance materials, as its fluorine content may contribute to reduced environmental persistence compared to non-fluorinated analogs. Researchers frequently search for "CAS 360-43-0 solubility" or "trifluoroacetamide derivatives applications," reflecting its niche but expanding relevance.

The synthesis of N,N''-ethane-1,2-diylbis(2,2,2-trifluoroacetamide) typically involves the reaction of ethylenediamine with trifluoroacetic anhydride, a process scrutinized for yield optimization. Analytical techniques like NMR spectroscopy and mass spectrometry are critical for purity verification, addressing common queries such as "360-43-0 characterization methods." Its crystalline form and melting point (~150°C) are frequently cited in patent literature for specialty coatings.

In pharmaceutical contexts, this compound’s potential as a building block for drug discovery is under investigation. Its ability to modulate lipophilicity and metabolic stability aligns with searches for "fluorinated amides in medicinal chemistry." However, rigorous toxicity profiling remains essential, as with all organofluorine compounds.

From an industrial perspective, CAS 360-43-0 is explored in electronic materials due to its dielectric properties. Discussions on platforms like ResearchGate highlight its role in polyimide precursors, addressing searches for "heat-resistant polymers with fluorine." Environmental fate studies are also emerging, responding to concerns about fluorochemical persistence.

Future research directions may focus on optimizing the compound’s synthetic routes for scalability, as queried in "large-scale production of 360-43-0." Collaborative studies between academia and industry could unlock applications in flexible electronics or biocompatible materials, areas dominating recent scientific discourse.